Cas no 112636-84-7 (4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile)
112636-84-7 structure
Product Name:4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile
CAS No:112636-84-7
MF:C9H14N6
MW:206.247660160065
CID:2609224
PubChem ID:21285555
Update Time:2025-04-21
4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile
- SCHEMBL9640682
- 112636-84-7
- HHDQKAMPIFEWTP-UHFFFAOYSA-N
- 2-diethylamino-4,6-diamino-5-cyanopyrimidine
- DTXSID00612006
-
- Inchi: 1S/C9H14N6/c1-3-15(4-2)9-13-7(11)6(5-10)8(12)14-9/h3-4H2,1-2H3,(H4,11,12,13,14)
- InChI Key: HHDQKAMPIFEWTP-UHFFFAOYSA-N
- SMILES: N(C1N=C(C(C#N)=C(N)N=1)N)(CC)CC
Computed Properties
- Exact Mass: 206.12799447Da
- Monoisotopic Mass: 206.12799447Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 105Ų
4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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